N-(6-Chloro-pyridin-3-yl)-formamide
Cat. No. B8621858
M. Wt: 156.57 g/mol
InChI Key: DKEAWJPWNSLHDE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09340544B2
Procedure details
Was prepared according to Example 2 from 5-amino-2-chloropyridine and formic acid.
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[CH:3]=[CH:4][C:5]([Cl:8])=[N:6][CH:7]=1.[CH:9](O)=[O:10]>>[Cl:8][C:5]1[N:6]=[CH:7][C:2]([NH:1][CH:9]=[O:10])=[CH:3][CH:4]=1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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NC=1C=CC(=NC1)Cl
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(=O)O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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Was prepared
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Outcomes
Product
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Name
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Type
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Smiles
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ClC1=CC=C(C=N1)NC=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
